Cas no 1249488-06-9 (2-(Cyclopropylmethyl)-3H-imidazo4,5-bpyridine)

• Product Name: 2-(Cyclopropylmethyl)-3H-imidazo4,5-bpyridine
• CAS No: 1249488-06-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 5558589
• Update Time: 2025-05-21

2-(Cyclopropylmethyl)-3H-imidazo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylmethyl-3H-imidazo[4,5-b]pyridine
• 2-(Cyclopropylmethyl)-3H-imidazo4,5-bpyridine

• Inchi： 1S/C10H11N3/c1-2-8-10(11-5-1)13-9(12-8)6-7-3-4-7/h1-2,5,7H,3-4,6H2,(H,11,12,13)
• InChI Key： LQNPDOZBIIBKQE-UHFFFAOYSA-N
• SMILES： C12NC(CC3CC3)=NC1=CC=CN=2

Additional information on 2-(Cyclopropylmethyl)-3H-imidazo4,5-bpyridine

2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine: A Comprehensive Guide to Its Properties and Applications

2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 1249488-06-9) is a heterocyclic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to as CPI in abbreviated form, belongs to the imidazopyridine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The unique structural features of 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine make it a promising candidate for various therapeutic and industrial uses.

The molecular structure of 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine combines a cyclopropylmethyl group with an imidazopyridine core, resulting in a compound with distinct chemical and physical properties. Its CAS number 1249488-06-9 is a unique identifier that ensures precise identification in scientific literature and databases. Researchers and chemists frequently search for CPI derivatives or imidazopyridine analogs due to their potential in modulating biological pathways, making this compound a subject of ongoing investigation.

One of the most notable aspects of 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine is its role in medicinal chemistry. The compound has been explored for its potential as a kinase inhibitor, a class of drugs that target enzymes involved in cell signaling. Kinase inhibitors are a hot topic in cancer research, and the structural flexibility of CPI allows for modifications that could enhance its efficacy and selectivity. This aligns with the growing interest in personalized medicine and targeted therapies, which are frequently searched terms in the pharmaceutical domain.

In addition to its pharmaceutical applications, 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine is also studied for its potential in material science. The compound's aromatic system and nitrogen-rich structure make it a candidate for developing organic semiconductors or ligands for catalysis. These applications are particularly relevant in the context of sustainable technology and green chemistry, which are trending topics in scientific and industrial circles.

The synthesis of 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often look for efficient synthetic routes or scalable methods to produce this compound, as it is not commercially available in large quantities. The demand for high-purity CPI is driven by its potential in preclinical studies and early-stage drug development.

From a regulatory perspective, 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine is not classified as a controlled substance or hazardous material, which simplifies its handling and transportation. However, like all chemical compounds, it should be used with appropriate safety measures in laboratory settings. This aspect is crucial for researchers who frequently search for safe handling protocols or MSDS data for novel compounds.

The market for imidazopyridine derivatives is expected to grow, driven by their expanding applications in drug discovery and material science. Companies specializing in custom synthesis or contract research are increasingly offering 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine as part of their portfolio, catering to the needs of academic and industrial researchers. This trend reflects the broader shift toward specialty chemicals and high-value intermediates in the chemical industry.

In conclusion, 2-(Cyclopropylmethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 1249488-06-9) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with its biological and material applications, makes it a valuable subject of research. As the scientific community continues to explore its properties, CPI is likely to remain a key player in the development of new therapeutics and advanced materials.